Cas no 1113-74-2 (3-pentanone, 2,4-dimethyl-, oxime)

3-pentanone, 2,4-dimethyl-, oxime structure
1113-74-2 structure
Product Name:3-pentanone, 2,4-dimethyl-, oxime
CAS No:1113-74-2
Molecular Formula:C7H15NO
Molecular Weight:129.20000
MDL:MFCD00182586
CID:894436

3-pentanone, 2,4-dimethyl-, oxime Properties

Names and Identifiers

    • 3-pentanone, 2,4-dimethyl-, oxime
    • 2,4-DIMETHYL-3-PENTANONE OXIME
    • 2,4-Dimethylpentan-3-one oxime
    • N-(2,4-dimethylpentan-3-ylidene)hydroxylamine
    • 2,4-dimethyl-pentan-3-one oxime
    • 2,4-Dimethyl-pentan-3-on-oxim
    • 2,4-dimethylpentane-3-one oxime
    • 3-Pentanone,4-dimethyl-,oxime
    • diisopropyl ketone oxime
    • MDL: MFCD00182586
    • InChIKey: PULCKIYKBGOTTG-UHFFFAOYSA-N
    • Inchi: InChI=1S/C7H15NO/c1-5(2)7(8-9)6(3)4/h5-6,9H,1-4H3
    • SMILES: CC(C)C(=NO)C(C)C

Computed Properties

  • Exact Mass: 129.11500
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 0
  • Rotatable Bond Count: 2
  • Monoisotopic Mass: 129.115
  • Heavy Atom Count: 9
  • Complexity: 95.5
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: 2.3
  • Tautomer Count: 3
  • Surface Charge: 0
  • Topological Polar Surface Area: 32.6A^2

Experimental Properties

  • LogP: 2.12860
  • PSA: 32.59000
  • Refractive Index: 1.4419 (estimate)
  • Boiling Point: 239.29°C (rough estimate)
  • Melting Point: 34°C
  • Flash Point: 98.8°C
  • Density: 0.9022

3-pentanone, 2,4-dimethyl-, oxime Security Information

3-pentanone, 2,4-dimethyl-, oxime Customs Data

  • HS CODE:2928000090
  • Customs Data:

    China Customs Code:

    2928000090

    Overview:

    2928000090 Other hydrazine(Hydrazine)And chlorhexidine(hydroxylamine)Organic derivatives of.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2928000090 other organic derivatives of hydrazine or of hydroxylamine VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:20.0%

3-pentanone, 2,4-dimethyl-, oxime Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P007BE3-250mg
3-Pentanone,2,4-dimethyl-, oxime
1113-74-2 98%
250mg
$48.00 2025-02-21
A2B Chem LLC
AD40555-250mg
2,4-Dimethylpentan-3-one oxime
1113-74-2 98%
250mg
$20.00 2024-04-20
abcr
AB416000-500 mg
2,4-Dimethylpentan-3-one oxime
1113-74-2
500MG
€254.60 2023-02-19
eNovation Chemicals LLC
Y1238230-250mg
3-Pentanone,2,4-dimethyl-, oxime
1113-74-2 98%
250mg
$185
Fluorochem
094268-1g
2,4-Dimethyl-3-pentanone oxime
1113-74-2
1g
£71.00 2022-03-01
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1435608-250mg
2,4-Dimethylpentan-3-one oxime
1113-74-2 95%
250mg
¥1209.00 2024-08-09

3-pentanone, 2,4-dimethyl-, oxime Related Literature

Recommended suppliers
Amadis Chemical Company Limited
(CAS:1113-74-2)3-pentanone, 2,4-dimethyl-, oxime
A1107174
Purity:99%/99%
Quantity:500mg/1g
Price($):159.0/188.0